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Compound of Interest

Compound Name: Acetergamine

Cat. No.: B1212517

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a theoretical overview of Acetergamine based on its
classification as an ergoline derivative and its known potential as an alpha-1 adrenergic
antagonist. Direct experimental data for Acetergamine is limited in publicly accessible
literature. Therefore, many of the properties and pathways described herein are inferred from
the behavior of structurally and functionally related compounds.

Introduction

Acetergamine is a synthetic derivative of the ergoline alkaloid family. Structurally, it is
characterized by the tetracyclic ergoline ring system, with an N-acetylaminomethyl substituent
at the 83 position. Its potential therapeutic applications have been explored in the contexts of
vasodilation and the treatment of cerebellar ataxia, primarily attributed to its activity as an
alpha-1 adrenergic receptor antagonist. This guide aims to provide a comprehensive theoretical
framework for the properties of Acetergamine, intended to support further research and
development.

Physicochemical Properties

A summary of the basic physicochemical properties of Acetergamine is presented in Table 1.
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Property Value

Chemical Formula C1sH23Ns0

Molar Mass 297.402 g-mol—*

Chemical Structure N-{[(8[3)-6-Methylergolin-8-yllmethyl}acetamide
Class Ergoline derivative

Mechanism of Action and Signaling Pathways

Acetergamine’s primary mechanism of action is believed to be the antagonism of alpha-1
adrenergic receptors.[1] As a member of the ergoline class of compounds, it likely exhibits
affinity for all three subtypes of the alpha-1 adrenoceptor: a1a, O1e, and a10.[1] Studies on other
ergoline derivatives suggest that they generally possess nanomolar affinity for these receptors
but may have low discriminatory capability between the subtypes.[1]

Alpha-1 Adrenergic Receptor Antagonism Signaling
Pathway

The canonical signaling pathway initiated by the activation of alpha-1 adrenergic receptors
involves the Gq alpha subunit of the heterotrimeric G protein. As an antagonist, Acetergamine
would inhibit this pathway. The theoretical workflow of this antagonism is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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